Cas no 89084-87-7 (Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-, ethyl ester)
89084-87-7 structure
Product Name:Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-, ethyl ester
CAS No:89084-87-7
MF:C13H16O5
MW:252.263144493103
CID:612898
PubChem ID:13519651
Update Time:2025-04-19
Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-, ethyl ester
- ethyl 2-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]acetate
- DTXSID50542809
- 89084-87-7
- Ethyl [(2,2-dimethyl-2H-1,3-benzodioxol-4-yl)oxy]acetate
- SCHEMBL11215599
-
- Inchi: 1S/C13H16O5/c1-4-15-11(14)8-16-9-6-5-7-10-12(9)18-13(2,3)17-10/h5-7H,4,8H2,1-3H3
- InChI Key: BAGKMLIQAGHSPJ-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2OC1(C)C)OCC(=O)OCC
Computed Properties
- Exact Mass: 252.09977361g/mol
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
Acetic acid, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-, ethyl ester Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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